Cas no 2242-77-5 (Benzoic acid,2-[(aminocarbonyl)amino]-, methyl ester)

Benzoic acid,2-[(aminocarbonyl)amino]-, methyl ester Properties

Names and Identifiers

• Benzoic acid,2-[(aminocarbonyl)amino]-, methyl ester
• methyl 2-(carbamoylamino)benzoate
• (2-Carbomethoxy-phenyl)-harnstoff
• 2-Ureido-benzoesaeuremethylester
• AC1L5ZJ7
• AC1Q5NKE
• AR-1J4428
• CTK4E9473
• methyl 2-ureidobenzoate
• N-(2-carbomethoxyphenyl) urea
• N-carbamoylanthranilic acid methyl ester
• N-carbamoyl-anthranilic acid methyl ester
• N-Carbamoyl-anthranilsaeure-methylester
• NSC87984
• SCHEMBL10165944
• 2242-77-5
• NSC-87984
• DTXSID40293232
• +Expand

• InChIKey： RASJKNFCUWOJAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O3/c1-14-8(12)6-4-2-3-5-7(6)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
• SMILES： COC(C1=CC=CC=C1NC(=O)N)=O

Computed Properties

• Exact Mass: 194.0692
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.069
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.42
• Refractive Index: 1.61
• Boiling Point: 322°Cat760mmHg
• Flash Point: 148.5°C
• Density: 1.315